11-(4-fluorobenzyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one

• IUPAC Name: 11-[(4-fluorophenyl)methyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
• InChI: InChI=1S/C18H19FN2O/c19-16-6-4-13(5-7-16)9-20-10-14-8-15(12-20)17-2-1-3-18(22)21(17)11-14/h1-7,14-15H,8-12H2
• InChI Key: SAIIUQKGOHHUHH-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC1C3=CC=CC(=O)N3C2)CC4=CC=C(C=C4)F
• Molecular Formula: C18H19FN2O
• Molecular Weight: 298.4 g/mol

Description

11-(4-fluorobenzyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is also known as ABT-594 and is a potent analgesic agent that has been shown to be effective in the treatment of chronic pain.

Mechanism of Action

The mechanism of action of ABT-594 involves the activation of the α4β2 nicotinic acetylcholine receptor. This receptor is located in the central and peripheral nervous system and is involved in the modulation of pain. Activation of this receptor leads to the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of pain.
Biochemical and Physiological Effects
ABT-594 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of glutamate, a neurotransmitter that is involved in the transmission of pain signals. ABT-594 has also been shown to increase the release of dopamine and serotonin, which are involved in the regulation of pain.

Advantages and Limitations for Lab Experiments

ABT-594 has a number of advantages for use in lab experiments. It is a potent analgesic agent that has been shown to be effective in animal models of chronic pain. However, there are also limitations to the use of ABT-594 in lab experiments. It is a highly potent compound that requires careful handling and storage. Additionally, the cost of ABT-594 can be prohibitively expensive for some research labs.

Future Directions

There are a number of future directions for research on ABT-594. One area of interest is the development of new analogs of ABT-594 that may have improved potency and selectivity for the α4β2 nicotinic acetylcholine receptor. Additionally, further studies are needed to fully understand the mechanism of action of ABT-594 and its potential applications in the treatment of chronic pain. Finally, there is a need for more research on the safety and toxicity of ABT-594 in order to fully assess its potential as a therapeutic agent.

Synthesis Methods

The synthesis of ABT-594 involves a multistep process that has been developed by Abbott Laboratories. The initial step involves the reaction of 4-fluorobenzylamine with 2,4-pentanedione to form a diketone intermediate. This intermediate is then reacted with 1,2-cyclohexanediamine to form the final product, ABT-594.

Scientific Research Applications

ABT-594 has been extensively studied for its potential applications in the treatment of chronic pain. It has been shown to be effective in animal models of neuropathic pain, inflammatory pain, and cancer pain. ABT-594 acts as an agonist of the α4β2 nicotinic acetylcholine receptor, which is involved in the modulation of pain.